Cas no 265989-49-9 (4-Hydroxy Atorvastatin Lactone-d5)

4-Hydroxy Atorvastatin Lactone-d5 structure
265989-49-9 structure
Product Name:4-Hydroxy Atorvastatin Lactone-d5
CAS No:265989-49-9
MF:C33H33FN2O5
MW:561.654741048813
CID:1060773
PubChem ID:10769236
Update Time:2025-04-20

4-Hydroxy Atorvastatin Lactone-d5 Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy Atorvastatin Lactone-d5
    • CS-0376761
    • HY-126852S
    • 265989-49-9
    • 5-(4-fluorophenyl)-1-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-N-(4-hydroxyphenyl)-4-(2,3,4,5,6-pentadeuteriophenyl)-2-propan-2-ylpyrrole-3-carboxamide
    • Inchi: 1S/C33H33FN2O5/c1-20(2)31-30(33(40)35-24-12-14-25(37)15-13-24)29(21-6-4-3-5-7-21)32(22-8-10-23(34)11-9-22)36(31)17-16-27-18-26(38)19-28(39)41-27/h3-15,20,26-27,37-38H,16-19H2,1-2H3,(H,35,40)/t26-,27-/m1/s1/i3D,4D,5D,6D,7D
    • InChI Key: KDJMDZSAAFACAM-GVULGNFTSA-N
    • SMILES: FC1C=CC(=CC=1)C1=C(C2C([2H])=C([2H])C([2H])=C([2H])C=2[2H])C(C(NC2C=CC(=CC=2)O)=O)=C(C(C)C)N1CC[C@@H]1C[C@H](CC(=O)O1)O

Computed Properties

  • Exact Mass: 561.26873405g/mol
  • Monoisotopic Mass: 561.26873405g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 8
  • Complexity: 866
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Melting Point: 152-154°C

4-Hydroxy Atorvastatin Lactone-d5 Pricemore >>

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